

# levetiracetam vs traditional antiepileptics drug interactions

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Levetiracetam

CAS No.: 102767-28-2

Cat. No.: S532922

Get Quote

## Comparative Drug Interaction Profiles

The table below summarizes the key interaction profiles of **levetiracetam** versus traditional Antiseizure Medications (ASMs), highlighting why **levetiracetam** is often favored in complex medication regimens [1] [2].

Drug	Interaction Profile	Key Interacting Drugs/Examples	Primary Mechanism	Clinical Risks & Considerations
Levetiracetam	Low interaction potential [1] [2].	<b>Phenytoin:</b> Reduces levetiracetam levels by ~22% via enzyme induction [3]. <b>Carbamazepine:</b> May induce toxicity; risk higher when LEV:CBZ dose ratio >1.86 [4].	Primarily renal excretion; minimal hepatic metabolism [1] [2].	Low risk of pharmacokinetic interactions. Be aware of potential pharmacodynamic interactions (e.g., CBZ toxicity) [4].
Traditional ASMs (Phenytoin,	High interaction	<b>Strong inducers</b> (e.g., Carbamazepine,	Induction or inhibition of cytochrome P450	Complex drug interactions; requires careful management

Drug	Interaction Profile	Key Interacting Drugs/Examples	Primary Mechanism	Clinical Risks & Considerations
Carbamazepine, Valproate)	potential [1] [2].	Phenytoin) and <b>inhibitors</b> (e.g., Valproate) of hepatic enzymes [2].	(CYP) enzymes and glucuronidation pathways [1] [2].	and monitoring. Can reduce efficacy of concomitant drugs or increase toxicity risk [1] [2].

## Key Experimental Data and Protocols

The data in the comparison table is supported by rigorous clinical studies. Here are the methodologies from key research.

### Study 1: Levetiracetam vs. Sodium Valproate in Pediatric Epilepsy

This randomized controlled trial directly compared the efficacy and safety of **levetiracetam** and valproate [5].

- **Objective:** To compare the effectiveness and tolerability of **levetiracetam** versus sodium valproate as monotherapy in children with generalized or focal epilepsy.
- **Participants:** 200 children aged 3-12 years.
- **Intervention:** Randomized to receive either **levetiracetam** or sodium valproate at an initial dose of 30 mg/kg/day.
- **Primary Outcome:** Seizure control, defined as a threefold increase in seizure-free interval.
- **Follow-up & Analysis:** Participants were followed monthly for six months. Data were analyzed using SPSS with a significance threshold of  $p < 0.05$ .
- **Key Finding:** Seizure control was achieved in **85%** of the **levetiracetam** group versus **73%** in the valproate group ( $p=0.037$ ), with **levetiracetam** demonstrating a better side effect profile [5].

### Study 2: Investigation of Levetiracetam and Carbamazepine Interaction

This study identified a significant interaction where **levetiracetam** can precipitate carbamazepine toxicity [4].

- **Objective:** To investigate drug interactions between carbamazepine (CBZ) and **levetiracetam** (LEV) and identify factors associated with CBZ toxicity.
- **Study Design:** Record-based case-control study of 158 patients.
- **Data Analysis:**
  - **Univariate analysis** identified factors associated with toxic trough CBZ concentrations.
  - **Disproportionality analysis** (calculating Reporting Odds Ratio, ROR) determined the strength of the association between LEV co-administration and CBZ toxicity reports.
  - **ROC analysis** identified the critical LEV:CBZ dose ratio that differentiates between toxic and non-toxic CBZ levels.
- **Key Finding:** The odds of CBZ toxicity manifestations were **16.65 times higher** in the CBZ+LEV group. A LEV:CBZ dose ratio of **1.86** was identified as a threshold for toxicity with 72.9% accuracy [4].


### Study 3: Meta-Analysis of Levetiracetam vs. Phenytoin/Fosphenytoin

This large-scale analysis compared the two drugs for second-line treatment of convulsive status epilepticus in children [6].

- **Objective:** To compare the efficacy and safety of **levetiracetam** versus phenytoin/fosphenytoin as second-line treatments in children with convulsive status epilepticus (CSE).
- **Search Strategy:** A systematic search of databases (PubMed, Embase, Cochrane, etc.) for RCTs published before January 1, 2025.
- **Inclusion Criteria:** RCTs comparing **levetiracetam** with phenytoin/fosphenytoin for pediatric CSE.
- **Data Extraction and Analysis:** Two authors independently extracted data. The Cochrane risk-of-bias tool was used for quality assessment. A meta-analysis was performed using Review Manager software, calculating pooled odds ratios (ORs) for dichotomous outcomes.
- **Key Finding:** **Levetiracetam** was associated with significantly **fewer seizure recurrences** (OR: 0.60) and **fewer adverse events** (OR: 0.59) than phenytoin/fosphenytoin, with no difference in initial seizure cessation [6].

## Mechanisms of Antiseizure Medications and Interactions

The different interaction profiles of ASMs are rooted in their distinct mechanisms of action and metabolic pathways. The following diagram illustrates this conceptual framework [1].



[Click to download full resolution via product page](#)

This diagram shows that drug interactions primarily arise from the **metabolic pathway**. Traditional ASMs, which are extensively metabolized in the liver, have a high potential to induce or inhibit the metabolism of other drugs. In contrast, **levetiracetam**'s minimal metabolism and renal clearance account for its low interaction potential [1] [2].

## Key Takeaways for Research and Development

- **Favorable Profile of Levetiracetam:** Its minimal drug interaction profile makes it an excellent candidate for combination therapy and for use in vulnerable populations (e.g., the elderly, those with comorbidities) who are often on multiple medications [1] [2].
- **Rational Polytherapy:** When combining ASMs, consider mechanisms of action. Combining drugs with different mechanisms (e.g., a sodium channel blocker like lacosamide with SV2A modulator **levetiracetam**) may provide synergistic efficacy while mitigating mechanism-based side effects [1].
- **Clinical Vigilance for Specific Pairs:** Despite its overall safe profile, be aware of specific, clinically significant pharmacodynamic interactions, such as the risk of provoking carbamazepine toxicity [4].

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Antiepileptic Drug Combinations for Epilepsy: Mechanisms ... [mdpi.com]
2. Adverse effects of antiseizure medications: a review of the ... [frontiersin.org]
3. Levetiracetam and Phenytoin Drug Interaction [empathia.ai]
4. Carbamazepine toxicity with concomitant levetiracetam ... [pubmed.ncbi.nlm.nih.gov]
5. Comparison of Levetiracetam Versus Sodium Valproate as ... [pmc.ncbi.nlm.nih.gov]
6. Levetiracetam versus phenytoin/fosphenytoin for second- ... [frontiersin.org]

To cite this document: Smolecule. [levetiracetam vs traditional antiepileptics drug interactions].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b532922#levetiracetam-vs-traditional-antiepileptics-drug-interactions>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)